3-Bromo-2-methoxy-4,6-dimethylpyridine
Cat. No. B8427572
M. Wt: 216.07 g/mol
InChI Key: KWGMYFISCBHTLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([Cl:10])[n:4][c:5]([CH3:9])[cH:6][c:7]1[CH3:8].[CH3:11][O-:12].[Na+:13].[O:15]=[CH:16][N:17]([CH3:18])[CH3:19].[OH2:14]>>[Br:1][c:2]1[c:3]([O:12][CH3:11])[n:4][c:5]([CH3:9])[cH:6][c:7]1[CH3:8]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C)c(Br)c(Cl)n1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1nc(C)cc(C)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
